Cas no 52421-63-3 (Methanone, [2-(4-methylphenyl)-5-thiazolyl]phenyl-)
52421-63-3 structure
Product Name:Methanone, [2-(4-methylphenyl)-5-thiazolyl]phenyl-
CAS No:52421-63-3
MF:C17H13NOS
MW:279.356222867966
CID:1577354
PubChem ID:12246044
Update Time:2025-04-21
Methanone, [2-(4-methylphenyl)-5-thiazolyl]phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, [2-(4-methylphenyl)-5-thiazolyl]phenyl-
- [2-(4-methylphenyl)-1,3-thiazol-5-yl]-phenylmethanone
- DTXSID90482194
- 52421-63-3
-
- Inchi: 1S/C17H13NOS/c1-12-7-9-14(10-8-12)17-18-11-15(20-17)16(19)13-5-3-2-4-6-13/h2-11H,1H3
- InChI Key: XSWYUBDVDSMGJM-UHFFFAOYSA-N
- SMILES: S1C(=CN=C1C1C=CC(C)=CC=1)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 279.07189
- Monoisotopic Mass: 279.07178521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 29.96
Methanone, [2-(4-methylphenyl)-5-thiazolyl]phenyl- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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